2-chloro-N-isopropyl-N,6-dimethylpyrimidin-4-amine

• IUPAC Name: 2-chloro-N,6-dimethyl-N-propan-2-ylpyrimidin-4-amine
• InChI: InChI=1S/C9H14ClN3/c1-6(2)13(4)8-5-7(3)11-9(10)12-8/h5-6H,1-4H3
• InChI Key: PMBHDVWMJSUXPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)Cl)N(C)C(C)C
• Molecular Formula: C9H14ClN3
• Molecular Weight: 199.68 g/mol

Description

“2-chloro-N-isopropyl-N,6-dimethylpyrimidin-4-amine” is a chemical compound with the CAS number 1250373-97-7. It has a molecular weight of 199.68 and a molecular formula of C9H14ClN3.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, substituted with chlorine, isopropyl, and dimethylamine groups.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 199.68. Other physical and chemical properties such as boiling point and storage conditions are not specified.

Scientific Research Applications

Anticancer and Antifungal Applications

Pyrimidine Derivatives as Antiangiogenic Agents Research has explored the potential of derivatives from 4-chloro-6-methoxy-N,N-dimethyl pyrimidin-2-amine, including 2-chloro-N-isopropyl-N,6-dimethylpyrimidin-4-amine, as potent antiangiogenic agents. These compounds were assessed for their binding affinity with VEGFR-2 kinase, a key target in angiogenesis, which is a process critical in cancer growth. The study found that certain derivatives displayed significant binding energies, suggesting their potential as antiangiogenic agents in cancer treatment (Jafar & Hussein, 2021).

Antifungal Activity of Pyrimidine Derivatives Another study focused on the synthesis of compounds derived from 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine and their biological activity against fungi like Aspergillus terreus and Aspergillus niger. The results indicated that certain compounds exhibited considerable antifungal activity, with the potential to be developed into antifungal agents (Jafar, Mahdi, Hadwan, & AlameriAmeer, 2017).

Molecular Structure and Bonding Studies

Structural Analysis of Pyrimidin-4-Amines Studies have also delved into the molecular structures and bonding properties of pyrimidin-4-amines. For instance, the crystallization of 4-amino-5-chloro-2,6-dimethylpyrimidine with other compounds has led to insights into molecular recognition processes crucial for drug action, highlighting the importance of hydrogen bonding in pharmaceuticals (Rajam et al., 2017).

Study of Cocrystals Involving 4-Amino-5-Chloro-2,6-Dimethylpyrimidine Further research on the cocrystals of 4-amino-5-chloro-2,6-dimethylpyrimidine with various carboxylic acids has revealed detailed hydrogen bonding patterns and molecular arrangements. This research contributes to our understanding of molecular interactions and the potential design of new pharmaceutical compounds (Rajam et al., 2018).